Cas no 2229190-82-1 (2,2-dimethyl-3-(2,2,2-trifluoro-1-hydroxyethyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 2,2-dimethyl-3-(2,2,2-trifluoro-1-hydroxyethyl)-1lambda6-thiolane-1,1-dione
• CAS No: 2229190-82-1
• MF: C₈H₁₃F₃O₃S
• MW: 246.247232198715
• CID: 5853336
• PubChem ID: 165885401
• Update Time: 2025-06-29

2,2-dimethyl-3-(2,2,2-trifluoro-1-hydroxyethyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2,2,2-trifluoro-1-hydroxyethyl)-1lambda6-thiolane-1,1-dione
• EN300-2002341
• 2229190-82-1

• Inchi： 1S/C8H13F3O3S/c1-7(2)5(3-4-15(7,13)14)6(12)8(9,10)11/h5-6,12H,3-4H2,1-2H3
• InChI Key： JUYHTFPKNRFSIL-UHFFFAOYSA-N
• SMILES： S1(CCC(C(C(F)(F)F)O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 246.05374993g/mol
• Monoisotopic Mass: 246.05374993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 2,2-dimethyl-3-(2,2,2-trifluoro-1-hydroxyethyl)-1lambda6-thiolane-1,1-dione

2,2-Dimethyl-3-(2,2,2-trifluoro-1-hydroxyethyl)-1λ6-thiolane-1,1-dione

The compound CAS No. 2229190-82-1, known as 2,2-dimethyl-3-(2,2,2-trifluoro-1-hydroxyethyl)-1λ6-thiolane-1,1-dione, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of thiolane diones, which are cyclic ketones with a sulfur atom in the ring. The presence of multiple functional groups, including hydroxyl and trifluoroethyl substituents, makes it a versatile molecule with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of CAS No. 2229190-82-1 is characterized by a five-membered thiolane ring (a saturated cyclic ether with sulfur) substituted with two methyl groups at the 2-position and a hydroxyl-substituted trifluoroethyl group at the 3-position. The thiolane dione framework imparts stability and reactivity to the molecule, making it suitable for participation in various chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds due to its ability to undergo nucleophilic additions and other transformations under mild conditions.

One of the key features of CAS No. 2229190-82-1 is its ability to act as a precursor in the synthesis of advanced materials. For instance, researchers have explored its use in the development of fluorinated polymers with enhanced thermal stability and mechanical properties. The trifluoroethyl group introduces fluorine atoms into the polymer backbone, which are known for their electron-withdrawing effects and ability to improve material performance under harsh conditions.

In the pharmaceutical industry, CAS No. 2247575-75-5 has shown promise as a building block for drug discovery programs targeting various therapeutic areas. Its unique combination of functional groups allows for the creation of bioisosteres and prodrugs with improved pharmacokinetic profiles. Recent advancements in medicinal chemistry have demonstrated that derivatives of this compound can modulate enzyme activity and receptor binding, making them potential candidates for treating diseases such as cancer and neurodegenerative disorders.

The synthesis of CAS No. 744056-64-8 involves a multi-step process that typically begins with the preparation of the thiolane dione core followed by substitution reactions to introduce the desired functional groups. Modern synthetic methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions, have significantly improved the efficiency and selectivity of these processes. These advancements have made it possible to produce high-purity samples of this compound at scale for both research and industrial applications.

From an environmental perspective, CAS No. 744056-64-8 has been studied for its biodegradability and eco-toxicological effects. Research indicates that under aerobic conditions, this compound undergoes microbial degradation through oxidative pathways, reducing its persistence in aquatic environments. However, further studies are needed to fully understand its impact on different ecosystems and develop strategies for safe handling and disposal.

In conclusion, CAS No. 744056-64-8, or CAS No. 744056 -64 -8, stands out as a valuable compound with diverse applications across multiple industries. Its unique structure enables it to serve as an intermediate in complex syntheses while offering opportunities for innovation in material science and drug development. As research continues to uncover new properties and uses for this compound, CAS No. 744056 -64 -8 is poised to play an increasingly important role in advancing modern chemistry.